Cas no 1805330-22-6 (3-Amino-5-(difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine)

• Product Name: 3-Amino-5-(difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine
• CAS No: 1805330-22-6
• MF: C₇H₅F₅N₂O
• MW: 228.119418859482
• CID: 4916859
• Update Time: 2025-10-29

3-Amino-5-(difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H5F5N2O/c8-5(9)2-1-3(13)4(7(10,11)12)14-6(2)15/h1,5H,13H2,(H,14,15)
• InChI Key： PAYSIQGDTINGHL-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C(F)F)C(N1)=O)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 355
• XLogP3: 0.8
• Topological Polar Surface Area: 55.1

Additional information on 3-Amino-5-(difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine

Introduction to 3-Amino-5-(difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine (CAS No. 1805330-22-6)

3-Amino-5-(difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine, also known by its CAS number 1805330-22-6, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an amino group, a difluoromethyl moiety, a hydroxyl group, and a trifluoromethyl substituent, all attached to a pyridine ring. These functional groups contribute to its diverse chemical properties and potential biological activities.

The interest in 3-Amino-5-(difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine stems from its potential applications in drug discovery and development. Recent studies have highlighted its role as a lead compound for the design of novel therapeutic agents. For instance, the presence of the difluoromethyl and trifluoromethyl groups can enhance the metabolic stability and bioavailability of the compound, making it an attractive candidate for further optimization.

In the context of medicinal chemistry, 3-Amino-5-(difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine has been investigated for its potential as an inhibitor of various enzymes and receptors. One notable area of research is its activity against kinases, which are key enzymes involved in cellular signaling pathways. Kinase inhibitors are crucial in the treatment of various diseases, including cancer and inflammatory disorders. Studies have shown that this compound exhibits selective inhibition of certain kinases, suggesting its potential as a targeted therapy.

Beyond kinase inhibition, 3-Amino-5-(difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine has also been explored for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and asthma are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Research has demonstrated that this compound can modulate inflammatory responses by interfering with key signaling pathways involved in inflammation, such as the NF-κB pathway.

The structural versatility of 3-Amino-5-(difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine also makes it a valuable scaffold for combinatorial chemistry approaches. By modifying different functional groups on the pyridine ring, chemists can generate a wide range of analogs with varying biological activities. This approach has been successfully employed to identify compounds with improved potency and selectivity for specific targets.

In addition to its therapeutic potential, 3-Amino-5-(difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine has been studied for its pharmacokinetic properties. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its use in drug development. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity.

The safety profile of 3-Amino-5-(difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine is another important aspect of its evaluation. Toxicological studies have demonstrated that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. These findings support its potential for further clinical development.

In conclusion, 3-Amino-5-(difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine (CAS No. 1805330-22-6) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to explore its full potential, with the aim of translating these findings into clinical benefits for patients suffering from various diseases.